![molecular formula C19H10FN3O2S2 B5540222 9-(4-fluorophenyl)-4-hydroxy-7-(2-thienyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2(1H)-one](/img/structure/B5540222.png)
9-(4-fluorophenyl)-4-hydroxy-7-(2-thienyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2(1H)-one
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Overview
Description
9-(4-fluorophenyl)-4-hydroxy-7-(2-thienyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C19H10FN3O2S2 and its molecular weight is 395.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 395.01984708 g/mol and the complexity rating of the compound is 616. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Analysis
A study by Qingyun Ren et al. (2007) focused on the synthesis of novel fluorine-containing thieno pyrido pyrimidinones, including compounds similar to 9-(4-fluorophenyl)-4-hydroxy-7-(2-thienyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2(1H)-one. These compounds were synthesized via tandem aza-Wittig and annulation reactions, showing inhibition activities against certain fungi at specific dosages, indicating potential fungicidal applications. The structural verification was conducted through various spectroscopic techniques and, in some cases, single-crystal X-ray diffraction, which helps in understanding the compound's molecular geometry and interactions (Qingyun Ren et al., 2007).
Pharmacophore Synthesis
Muralidharan et al. (2019) designed and synthesized a series of pyrimidine heterocycles, similar in structure to the compound , as potential analgesic and anti-inflammatory agents. Their study illustrates the significance of the substituent's nature on the compound's biological activity, with some derivatives showing promising results. This research underscores the compound's potential as a pharmacophore for developing new therapeutic agents (Muralidharan, S. James Raja, & A. Deepti, 2019).
Antimicrobial Activity
M. Mittal et al. (2011) investigated the antimicrobial activity of substituted tricyclic compounds structurally related to this compound. Their synthesized compounds displayed significant antibacterial and antifungal activities, suggesting potential applications in treating microbial infections (M. Mittal, Suraj M. Sarode & Dr. G. Vidyasagar, 2011).
Catalytic Synthesis Approaches
A study by Taoda Shi et al. (2018) reported a green approach to the synthesis of thieno pyrimidinones, akin to the compound , via a catalytic four-component reaction. This method highlights an efficient and eco-friendly pathway to synthesize such compounds, potentially useful in various scientific research and industrial applications (Taoda Shi et al., 2018).
Future Directions
properties
IUPAC Name |
13-(4-fluorophenyl)-11-thiophen-2-yl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraene-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H10FN3O2S2/c20-10-5-3-9(4-6-10)11-8-12(13-2-1-7-26-13)21-18-14(11)15-16(27-18)17(24)23-19(25)22-15/h1-8H,(H2,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFQGDGUCLHOKMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(C(=C2)C4=CC=C(C=C4)F)C5=C(S3)C(=O)NC(=O)N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H10FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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